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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung: Die Funktionalisierung von Nanopartikeln ist ein entscheidender Schritt, um deren

Oberflächeneigenschaften für spezifische Anwendungen in der Wirkstoffabgabe, Diagnostik

und Materialwissenschaft anzupassen. Trichlormethylsilan (TCMS) ist ein reaktives

Organosilan, das zur Einführung von Methylgruppen auf der Oberfläche von Nanopartikeln, die

Hydroxylgruppen aufweisen (z. B. Siliziumdioxid, Metalloxide), verwendet wird. Diese

Modifikation erhöht die Hydrophobie der Nanopartikel, verbessert ihre Dispersion in unpolaren

Lösungsmitteln und Polymeren und kann als Grundlage für weitere chemische Modifikationen

dienen. Dieses Dokument beschreibt ein detailliertes Protokoll für die

Oberflächenmodifizierung von Nanopartikeln mit Trichlormethylsilan und die anschließende

Charakterisierung.

Experimentelles Protokoll
Dieses Protokoll beschreibt ein allgemeines Verfahren für die Oberflächenfunktionalisierung

von Siliziumdioxid-Nanopartikeln mit Trichlormethylsilan in einem aprotischen Lösungsmittel.

Die Reaktionsbedingungen sollten für spezifische Nanopartikeltypen und gewünschte

Oberflächenbedeckungen optimiert werden.
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Siliziumdioxid-Nanopartikel (oder andere Nanopartikel mit Oberflächen-Hydroxylgruppen)

Trichlormethylsilan (CH₃SiCl₃), wasserfrei

Wasserfreies Toluol (oder ein anderes geeignetes aprotisches Lösungsmittel wie Hexan)

Wasserfreies Ethanol

Stickstoff- oder Argongas (hohe Reinheit)

Geräte:

Dreihals-Rundkolben

Rückflusskühler

Tropftrichter

Magnetrührer mit Heizplatte

Ultraschallbad

Zentrifuge und Zentrifugenröhrchen

Schlenk-Linie oder Handschuhfach (für eine inerte Atmosphäre)

Ofen oder Vakuumtrockenschrank

Verfahren:

Trocknung der Nanopartikel: Trocknen Sie die Nanopartikel über Nacht bei 120-150 °C im

Ofen, um adsorbiertes Wasser zu entfernen. Lagern Sie die getrockneten Nanopartikel in

einem Exsikkator.

Dispersion der Nanopartikel:

Geben Sie eine bekannte Menge der getrockneten Nanopartikel (z. B. 1 g) in einen

Dreihals-Rundkolben.
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Fügen Sie wasserfreies Toluol hinzu, um eine Suspension mit einer Konzentration von

etwa 1-10 mg/ml zu erhalten.

Beschallen Sie die Suspension 15-30 Minuten im Ultraschallbad, um eine homogene

Dispersion zu gewährleisten und Agglomerate aufzubrechen.

Reaktionsaufbau:

Bauen Sie die Apparatur unter einer inerten Atmosphäre (Stickstoff oder Argon) auf, um

Feuchtigkeit auszuschließen. Setzen Sie einen Rückflusskühler und einen Tropftrichter auf

den Kolben.

Spülen Sie das System vor der Reaktion gründlich mit dem Inertgas.

Silanisierungsreaktion:

Erhitzen Sie die Nanopartikelsuspension unter Rühren auf Rückflusstemperatur (ca. 110

°C für Toluol).

Lösen Sie eine stöchiometrische Menge oder einen leichten Überschuss an

Trichlormethylsilan in wasserfreiem Toluol in dem Tropftrichter. Die genaue Menge hängt

von der Oberfläche der Nanopartikel und der Dichte der Hydroxylgruppen ab.

Fügen Sie die Trichlormethylsilan-Lösung langsam tropfenweise zur siedenden

Nanopartikelsuspension hinzu.

Lassen Sie die Reaktion unter Rückfluss für 4-24 Stunden laufen. Die Reaktionszeit muss

möglicherweise optimiert werden.[1]

Reinigung:

Kühlen Sie die Reaktionsmischung nach Abschluss der Reaktion auf Raumtemperatur ab.

Sammeln Sie die funktionalisierten Nanopartikel durch Zentrifugation.

Dekantieren Sie den Überstand.
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Waschen Sie die Nanopartikel mehrmals mit wasserfreiem Toluol, um nicht umgesetztes

Silan und Nebenprodukte zu entfernen.

Führen Sie anschließend mehrere Waschschritte mit wasserfreiem Ethanol durch, um das

Toluol zu entfernen. Jeder Waschschritt sollte eine Redispersion des Pellets (ggf. mit

kurzer Ultraschallbehandlung) und eine anschließende Zentrifugation umfassen.

Trocknung: Trocknen Sie die gereinigten, funktionalisierten Nanopartikel im Vakuumofen bei

60-80 °C bis zur Gewichtskonstanz.

Charakterisierung der funktionalisierten
Nanopartikel
Die erfolgreiche Funktionalisierung wird durch verschiedene Techniken bestätigt.

Tabelle 1: Zusammenfassung der Charakterisierungsmethoden und erwarteten Ergebnisse
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Charakterisierungstechnik Zweck Erwartete Ergebnisse

Fourier-Transform-

Infrarotspektroskopie (FTIR)

Bestätigung der kovalenten

Bindung der Methylsilan-

Gruppen.

Auftreten neuer

Absorptionsbanden, die den C-

H-Streck- und

Biegeschwingungen der

Methylgruppen (~2960 cm⁻¹,

~1270 cm⁻¹) und den Si-C-

Bindungen (~760 cm⁻¹)

zugeordnet sind. Eine

Verringerung der Intensität der

Bande der freien

Silanolgruppen (Si-OH) bei

~3745 cm⁻¹ kann ebenfalls

beobachtet werden.

Thermogravimetrische Analyse

(TGA)

Quantifizierung der an die

Nanopartikel gebundenen

organischen Schicht.

Erhöhter Gewichtsverlust im

Vergleich zu den

unmodifizierten Nanopartikeln

im Temperaturbereich von 200-

600 °C, der auf die Zersetzung

der aufgebrachten

Methylgruppen zurückzuführen

ist.

Kontaktwinkelmessung
Bestimmung der Änderung der

Oberflächenhydrophobizität.

Ein signifikanter Anstieg des

Wasserkontaktwinkels auf

einer aus den Nanopartikeln

hergestellten dünnen Schicht,

was auf eine erfolgreiche

Hydrophobisierung der

Oberfläche hinweist. Für eine

superhydrophobe Oberfläche

kann der Kontaktwinkel >150°

betragen.[2]

Dynamische Lichtstreuung

(DLS)

Messung des

hydrodynamischen

Eine leichte Zunahme des

hydrodynamischen

Durchmessers nach der
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Durchmessers und der

Größenverteilung.

Funktionalisierung. Die

Polydispersität sollte gering

bleiben, was auf eine stabile

Dispersion ohne signifikante

Aggregation hindeutet.

Transmissionselektronenmikro

skopie (TEM)

Visualisierung der Morphologie

und Größe der Nanopartikel.

TEM-Bilder können zeigen,

dass die primäre Größe und

Morphologie der Nanopartikel

durch den

Funktionalisierungsprozess

nicht wesentlich verändert

wird.

Tabelle 2: Beispielhafte quantitative Daten nach der Funktionalisierung

Parameter
Unmodifizierte
Nanopartikel

Mit TCMS funktionalisierte
Nanopartikel

Gewichtsverlust (TGA, 200-

600 °C)
< 2 %

5 - 15 % (je nach

Bedeckungsdichte)

Wasserkontaktwinkel < 30° > 140°

Hydrodynamischer

Durchmesser (DLS)
100 nm (Beispiel) 105 - 110 nm (Beispiel)

Zeta-Potential (in Wasser, pH

7)
-30 mV (Beispiel für SiO₂)

-15 mV (Beispiel, weniger

negativ)

Hinweis: Die in Tabelle 2 angegebenen Werte sind beispielhaft und können je nach

Nanopartikeltyp, -größe und Reaktionsbedingungen variieren.

Diagramme
Experimenteller Arbeitsablauf
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Kontaktwinkel, DLS)
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Abbildung 1: Allgemeiner Arbeitsablauf für die Oberflächenmodifizierung von Nanopartikeln.

Reaktionsmechanismus
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Abbildung 2: Vereinfachter Mechanismus der Silanisierung mit Trichlormethylsilan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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